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Compound of Interest

Bis[cinnamy! palladium(ll)
chloride]

cat. No.: B1181190

Compound Name:

For researchers, scientists, and professionals in drug development, precise communication is
paramount. This guide provides an in-depth overview of the various synonyms and identifiers
for the palladium catalyst commonly referred to as Bis(cinnamyl palladium(ll) chloride).
Understanding the alternative nomenclature is crucial for accurate literature searches,
procurement, and regulatory submissions.

The name "Bis(cinnamyl palladium(Il) chloride)" suggests a monomeric structure, but the
compound predominantly exists as a dimer in its solid state. This dimeric nature is reflected in
many of its common and systematic names. The core structure consists of two palladium
atoms bridged by two chloride ligands, with each palladium atom also bonded to a cinnamyl

group.

Chemical Identifiers and Synonyms

To facilitate clear and unambiguous identification, a comprehensive list of synonyms and
chemical identifiers has been compiled. This information is essential for searching chemical
databases, supplier catalogs, and scientific literature.
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Identifier Type Value

CAS Number 12131-44-1
Molecular Formula C18H18CI2Pd2
Molecular Weight 518.08 g/mol

Common Synonyms

Bis[cinnamyl palladium(ll) chloride][1][2][3][4][5]

Palladium(rt-cinnamyl) chloride dimer[1][2][4][6]
[718]

Cinnamylpalladium chloride dimer[6]

Palladium(1-phenylallyl)chloride dimer[1][3][4]

[(Cinnamyl)PdCI]2[1][4]

[Pd(1-phenylallyl)ClJ2[1][3][4]

Systematic Names

Di-py-chlorobis[(1,2,3-n)-1-phenyl-2-
propenyl]dipalladium(IN[2][4][5][9]

Di-chlorobis[(1,2,3-n)-1-phenyl-2-
propenyl]dipalladium(IN[2][6][ 7][8]

Di-py-chlorobis(n3-2-propenyl)dipalladium[10]

Other Identifiers

MDL Number: MFCD16621470[1][2][3][5]

PubChem CID: 73554256[2]

EINECS Number: 234-579-8[8]

Structural Representation

To visually represent the connectivity of this dimeric complex, a DOT script for generating a

diagram is provided below. This diagram illustrates the bridging chloride ligands and the

coordination of the cinnamyl groups to the palladium centers.

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.chemimpex.com/products/40714
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://www.catsyn.com/en/product/12131-44-1.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://www.chemsrc.com/en/cas/12131-44-1_1085116.html
https://www.echemi.com/sds/di-chlorobis1-2-3-1-phenyl-2-propenyldipalladiumii-98-pd180824115944.html
https://www.chemicalbook.com/msds/12131-44-1.htm
https://www.chemsrc.com/en/cas/12131-44-1_1085116.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://www.chemimpex.com/products/40714
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://www.chemimpex.com/products/40714
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.americanelements.com/palladium-pi-cinnamyl-chloride-dimer-12131-44-1
https://www.catsyn.com/en/product/12131-44-1.html
https://www.warshel.com/di-mu-chlorobis123-%C2%A6c-1-phenyl-2-propenyldipalladiumii-cas-12131-44-1/
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.chemsrc.com/en/cas/12131-44-1_1085116.html
https://www.echemi.com/sds/di-chlorobis1-2-3-1-phenyl-2-propenyldipalladiumii-98-pd180824115944.html
https://www.chemicalbook.com/msds/12131-44-1.htm
https://commonchemistry.cas.org/detail?ref=12012-95-2
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720526
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.chemimpex.com/products/40714
https://www.catsyn.com/en/product/12131-44-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/73554256
https://www.chemicalbook.com/msds/12131-44-1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

T T T T T T T T T

R T T R S T T T T

Click to download full resolution via product page

Caption: Dimeric structure of (Cinnamyl PdCI)2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Palladium Catalyst]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181190#synonyms-for-bis-cinnamyl-palladium-ii-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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